Cas no 526182-97-8 (2-4-chloro-3-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenylpiperidine
• CAS No: 526182-97-8
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 5954127
• PubChem ID: 5024056
• Update Time: 2023-11-27

2-4-chloro-3-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 526182-97-8
• DTXSID601221708
• EN300-1931613
• 2-[4-chloro-3-(trifluoromethyl)phenyl]piperidine
• Piperidine, 2-[4-chloro-3-(trifluoromethyl)phenyl]-
• 2-4-chloro-3-(trifluoromethyl)phenylpiperidine

• Inchi： 1S/C12H13ClF3N/c13-10-5-4-8(7-9(10)12(14,15)16)11-3-1-2-6-17-11/h4-5,7,11,17H,1-3,6H2
• InChI Key： FVYRVICBPLTSTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1CCCCN1

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines